Cas no 267244-08-6 (Bisphenol A b-D-Glucuronide)

• Product Name: Bisphenol A b-D-Glucuronide
• CAS No: 267244-08-6
• MF: C₂₁H₂₄O₈
• MW: 404.410467147827
• CID: 852244
• PubChem ID: 71309820
• Update Time: 2025-06-09

Bisphenol A b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, 4-[1-(4-hydroxyphenyl)-1-methylethyl]phenyl
• Bisphenol A β-D-Glucuronide
• BISPHENOL A ك-D-GLUCURONIDE
• Bisphenol A b-D-Glucuronide
• 267244-08-6
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[2-(4-hydroxyphenyl)propan-2-yl]phenoxy]oxane-2-carboxylic acid
• BS-53271
• (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-{4-[2-(4-HYDROXYPHENYL)PROPAN-2-YL]PHENOXY}OXANE-2-CARBOXYLIC ACID
• Bisphenol A beta-D-Glucuronide
• F77023
• DTXSID10873181
• ss-D-Glucopyranosiduronic acid, 4-[1-(4-hydroxyphenyl)-1-methylethyl]phenyl; 4-[1-(4-Hydroxyphenyl)-1-methylethyl]phenyl ss-D-glucopyranosiduronic acid; Bisphenol A ss-D-Glucuronide; Bisphenol A ss-D-Monoglucuronide
• DTXCID60820680
• BPA-monoglucuronide
• starbld0018869
• BPA-gluc
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-(2-(4-hydroxyphenyl)propan-2-yl)phenoxy)tetrahydro-2H-pyran-2-carboxylic acid
• Bisphenol A mono-beta-D-glucuronide, 95% (CP)
• bisphenol A glucuronide

• Inchi： 1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,20+/m0/s1
• InChI Key： KHZOXXYQSBJDHB-HBWRTXEVSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)O)O)O)O

Computed Properties

• Exact Mass: 404.14711772g/mol
• Monoisotopic Mass: 404.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Melting Point: 105-107°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Bisphenol A b-D-Glucuronide

Bisphenol A b-D-Glucuronide and Its Significance in Modern Chemical Research

Bisphenol A b-D-Glucuronide (CAS No. 267244-08-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This glucuronide conjugate of Bisphenol A (BPA) has garnered attention due to its unique metabolic profile and potential biological activities. BPA, a well-known industrial chemical, is widely recognized for its role in the production of polycarbonate plastics and resins. However, its metabolites, including Bisphenol A b-D-Glucuronide, have been the subject of extensive research to understand their environmental and health impacts.

The glucuronidation of BPA is a crucial phase II metabolic process that occurs in the liver, primarily mediated by UDP-glucuronosyltransferases (UGTs). This transformation converts BPA into its glucuronide form, which is subsequently excreted in urine. The formation of Bisphenol A b-D-Glucuronide represents a significant step in the detoxification pathway of BPA, but it also raises questions about the compound's bioavailability and potential long-term effects.

Recent studies have highlighted the importance of understanding the pharmacokinetics and pharmacodynamics of Bisphenol A b-D-Glucuronide. Research indicates that this metabolite may exhibit different biological activities compared to its parent compound. For instance, studies have suggested that Bisphenol A b-D-Glucuronide could interact with estrogen receptors, albeit at lower affinity than BPA itself. This interaction has implications for understanding the endocrine-disrupting potential of BPA and its metabolites.

The structural integrity and stability of Bisphenol A b-D-Glucuronide are also areas of active investigation. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate the molecular structure and conformational dynamics of this compound. These studies provide valuable insights into how Bisphenol A b-D-Glucuronide behaves within biological systems and how it may be metabolically processed further.

In addition to its biological significance, Bisphenol A b-D-Glucuronide has been explored for its potential applications in drug development. The glucuronide conjugate form may offer advantages in terms of solubility and stability, making it a promising candidate for use in pharmaceutical formulations. Researchers are investigating how Bisphenol A b-D-Glucuronide can be integrated into drug delivery systems to enhance therapeutic efficacy while minimizing adverse effects.

The environmental impact of BPA and its metabolites, including Bisphenol A b-D-Glucuronide, remains a critical concern. Studies have shown that these compounds can be detected in aquatic environments, raising questions about their persistence and potential ecological effects. Understanding the fate and transport of Bisphenol A b-D-Glucuronide in natural systems is essential for developing strategies to mitigate their environmental footprint.

Advances in analytical chemistry have enabled more precise quantification and characterization of Bisphenol A b-D-Glucuronide in complex matrices. Techniques such as high-performance liquid chromatography (HPLC) coupled with MS have become indispensable tools for researchers studying this compound. These methods allow for accurate determination of Bisphenol A b-D-Glucuronide levels in biological fluids, tissues, and environmental samples, facilitating further research into its toxicological profile.

The regulatory landscape for BPA and its metabolites continues to evolve, with increasing scrutiny from global health organizations. Agencies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have implemented stringent guidelines to assess the risks associated with these compounds. The development of robust analytical methods for detecting and quantifying Bisphenol A b-D-Glucuronide is crucial for informing regulatory decisions and ensuring public safety.

In conclusion, Bisphenol A b-D-Glucuronide represents a fascinating subject of study within the realm of chemical biology and pharmaceutical research. Its unique metabolic profile, potential biological activities, and environmental implications make it a compound worthy of continued investigation. As research progresses, new insights into the properties and applications of Bisphenol A b-D-Glucuronide will undoubtedly emerge, further solidifying its importance in modern chemical research.